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Compound of Interest

Compound Name: Triclosan-13C6

Cat. No.: B15556732

An In-depth Technical Guide to Triclosan-13C6

This technical guide provides a comprehensive overview of Triclosan-13C6, a stable isotope-
labeled form of the broad-spectrum antimicrobial agent, Triclosan. This guide is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical properties, analytical applications, and the biological pathways it helps to investigate.

Core Chemical and Physical Data

Triclosan-13C6 is primarily utilized as an internal standard in quantitative analytical studies
due to its chemical similarity to unlabeled Triclosan, allowing for accurate quantification by
correcting for matrix effects and variations in analytical procedures.[1]

Identifier Value Source
CAS Number 2726926-25-4 ChemSrc
Molecular Formula Cet3CeH7CIz02 LGC Standards, CymitQuimica

LGC Standards,
Molecular Weight 295.5 g/mol CymitQuimica,
MedChemExpress

Analytical Applications and Methodologies
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The primary application of Triclosan-13C6 is as an internal standard in isotope dilution mass
spectrometry methods for the precise quantification of Triclosan in various biological and
environmental matrices.

Isotope Dilution Mass Spectrometry

Isotope dilution is a highly accurate method for quantifying compounds. A known amount of the
isotopically labeled standard (Triclosan-13C6) is added to a sample containing the unlabeled
analyte (Triclosan). The ratio of the two compounds is then measured by mass spectrometry.
Since the labeled and unlabeled compounds behave almost identically during sample
preparation and analysis, any loss of the analyte during these steps is corrected for by the
corresponding loss of the internal standard.

Experimental Protocol: Quantification of Triclosan in
Human Nails

This protocol provides a method for the analysis of Triclosan in human nail samples using
isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2]

Sample Preparation:
» Nail samples are digested using sodium hydroxide (NaOH).

e The digested sample is then subjected to liquid-liquid extraction using dichloromethane to
isolate Triclosan and the Triclosan-13C6 internal standard.

Chromatographic and Mass Spectrometric Analysis:

 Instrumentation: Ultra-performance liquid chromatography coupled with electrospray
ionization tandem mass spectrometry (UPLC-ESI-MS/MS).

 lonization Mode: Negative ion mode.

e Quantification: The concentration of Triclosan is determined by comparing the peak area
ratio of the analyte to the internal standard against a calibration curve.

Method Performance:
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Parameter Value
Mean Recoveries 98.1% to 106.3%
Relative Standard Deviations 1.8% to 18.1%

| Limit of Quantification (LOQ) | 2.0 pg/kg |

Experimental Protocol: Quantification of Triclosan in
Water Samples

This protocol outlines a method for determining Triclosan levels in aqueous samples using
solid-phase extraction (SPE) followed by gas chromatography-mass spectrometry (GC-MS).[3]

Sample Preparation:

o Water samples are passed through a reversed-phase C18 SPE cartridge to extract Triclosan.
e The cartridge is washed, and the analyte is eluted.

e The eluate is dried and reconstituted in a solvent containing an internal standard.

Analytical Method:

e Technique: On-line derivatization with gas chromatography-mass spectrometry (GC-MS).

 Derivatization: An eco-friendly injection-port tert-butyldimethylsilylated (TBDMS)
derivatization is performed.

Method Performance:

Parameter Value

Limit of Quantification (LOQ) 1.0 ng/L in 100 mL water samples
Intra-batch Precision (RSD) <7%

Inter-batch Precision (RSD) <11%
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| Accuracy (Mean Recovery) | 80% to 95% |

Biological Mechanism of Action and Signaling
Pathways

Triclosan-13C6 is used to study the biological effects of Triclosan. At low concentrations,
Triclosan is bacteriostatic, primarily by inhibiting fatty acid synthesis. At higher concentrations, it
can be bactericidal by disrupting cell membranes.[4][5][6]

Inhibition of Bacterial Fatty Acid Synthesis

The primary target of Triclosan in bacteria is the enoyl-acyl carrier protein reductase (ENR)
enzyme, a key component of the fatty acid synthesis pathway.[4][6] Triclosan binds to the ENR
enzyme, forming a stable ternary complex with NAD+.[4] This complex blocks the synthesis of
fatty acids, which are essential for building and maintaining bacterial cell membranes,
ultimately leading to the inhibition of bacterial growth.[4][6]
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Bacterial Fatty Acid Synthesis Inhibition by Triclosan.

Impact on Eukaryotic Signhaling Pathways

Studies have shown that Triclosan can affect various signaling pathways in eukaryotic cells,
raising concerns about its potential as an endocrine disruptor and its impact on cellular
processes.
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PI3K/Akt/mTOR Pathway: Triclosan has been observed to suppress the viability, migration, and
angiogenesis of human umbilical vein endothelial cells (HUVECS), at least in part, through the
PI3K/Akt/mTOR signaling pathway.[5]
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Triclosan's effect on the PISK/Akt/mTOR pathway.

MAPK and p53 Signaling Pathways: In zebrafish liver cells, Triclosan has been shown to
induce oxidative stress, which in turn activates the MAPK (ERK, JNK, and p38) and p53
signaling pathways, leading to apoptosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Triclosan-13C6 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556732#triclosan-13c6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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